isochromophilone VI
isochromophilone VI
Brand Name:
Vulcanchem
CAS No.:
167173-91-3
VCID:
VC0190152
InChI:
InChI=1S/C23H28ClNO5/c1-6-14(2)11-15(3)7-8-17-12-18-19(13-25(17)9-10-26)21(28)23(5,30-16(4)27)22(29)20(18)24/h7-8,11-14,26H,6,9-10H2,1-5H3/b8-7+,15-11+/t14-,23+/m0/s1
SMILES:
CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(=O)C2=CN1CCO)(C)OC(=O)C)Cl
Molecular Formula:
C23H28ClNO5
Molecular Weight:
433.9 g/mol
isochromophilone VI
CAS No.: 167173-91-3
Main Products
VCID: VC0190152
Molecular Formula: C23H28ClNO5
Molecular Weight: 433.9 g/mol
| CAS No. | 167173-91-3 |
|---|---|
| Product Name | isochromophilone VI |
| Molecular Formula | C23H28ClNO5 |
| Molecular Weight | 433.9 g/mol |
| IUPAC Name | [(7R)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-2-(2-hydroxyethyl)-7-methyl-6,8-dioxoisoquinolin-7-yl] acetate |
| Standard InChI | InChI=1S/C23H28ClNO5/c1-6-14(2)11-15(3)7-8-17-12-18-19(13-25(17)9-10-26)21(28)23(5,30-16(4)27)22(29)20(18)24/h7-8,11-14,26H,6,9-10H2,1-5H3/b8-7+,15-11+/t14-,23+/m0/s1 |
| Standard InChIKey | ZQLIAKJHIRHCFA-XIIQHIPDSA-N |
| Isomeric SMILES | CC[C@H](C)/C=C(\C)/C=C/C1=CC2=C(C(=O)[C@](C(=O)C2=CN1CCO)(C)OC(=O)C)Cl |
| SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(=O)C2=CN1CCO)(C)OC(=O)C)Cl |
| Canonical SMILES | CCC(C)C=C(C)C=CC1=CC2=C(C(=O)C(C(=O)C2=CN1CCO)(C)OC(=O)C)Cl |
| Synonyms | isochromophilone VI |
| PubChem Compound | 6443570 |
| Last Modified | Nov 11 2021 |
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